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Compound of Interest

Compound Name: Celecoxib-d3

Cat. No.: B12412705

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical stability

of Celecoxib-d3, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID)

Celecoxib. Understanding the stability profile of active pharmaceutical ingredients (APIs) is

paramount for the development of safe, effective, and robust drug products. This document

outlines the anticipated stability of Celecoxib-d3 based on available data for Celecoxib and the

known effects of deuteration, details relevant experimental protocols for stability assessment,

and presents key physicochemical properties.

Introduction to Celecoxib-d3 and the Significance of
Deuteration
Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor used to treat pain and

inflammation. Celecoxib-d3 is a stable isotope-labeled version of Celecoxib where three

hydrogen atoms on the methyl group have been replaced with deuterium. This substitution is

not expected to alter the pharmacological activity of the molecule but can significantly impact its

metabolic stability. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-

H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450
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(CYP) enzymes responsible for metabolism. This "kinetic isotope effect" can lead to a reduced

rate of metabolism, potentially resulting in a longer half-life and altered pharmacokinetic profile

compared to the non-deuterated parent drug. While specific stability data for Celecoxib-d3 is

limited in publicly available literature, its stability profile is expected to be broadly similar to that

of Celecoxib, with potential enhancements in metabolic stability.

Physicochemical Properties
A summary of the key physicochemical properties of Celecoxib and Celecoxib-d3 is presented

in Table 1. These properties are fundamental to understanding the drug's behavior in various

formulations and under different environmental conditions.

Property Celecoxib Celecoxib-d3 Reference

Chemical Name

4-[5-(4-

methylphenyl)-3-

(trifluoromethyl)-1H-

pyrazol-1-

yl]benzenesulfonamid

e

4-[5-[4-

(trideuteriomethyl)phe

nyl]-3-

(trifluoromethyl)pyrazo

l-1-

yl]benzenesulfonamid

e

N/A

Molecular Formula C₁₇H₁₄F₃N₃O₂S C₁₇H₁₁D₃F₃N₃O₂S N/A

Molecular Weight 381.37 g/mol 384.41 g/mol N/A

Appearance
White to off-white

crystalline powder

White to off-white

solid
N/A

Melting Point 157-159 °C

Not explicitly reported,

expected to be similar

to Celecoxib

N/A

Solubility

Practically insoluble in

water; soluble in

methanol, ethanol,

and acetone

Soluble in DMSO and

Methanol
N/A

Chemical Stability Profile
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The chemical stability of an API is its ability to resist chemical change or degradation under

various environmental conditions. Forced degradation studies are crucial for identifying

potential degradation products and pathways, and for developing stability-indicating analytical

methods. While specific forced degradation data for Celecoxib-d3 is not readily available, the

degradation profile is anticipated to mirror that of Celecoxib.

Forced Degradation Studies
Forced degradation, or stress testing, involves subjecting the drug substance to conditions

more severe than accelerated stability testing. This helps to elucidate the intrinsic stability of

the molecule. Based on studies of Celecoxib, the following conditions are recommended for

forced degradation testing of Celecoxib-d3.

Table 2: Summary of Anticipated Degradation of Celecoxib-d3 under Forced Conditions

Stress Condition
Typical Reagents and
Conditions

Anticipated Outcome for
Celecoxib-d3

Acid Hydrolysis 0.1 M HCl at 60°C for 24 hours
Significant degradation

expected.

Base Hydrolysis
0.1 M NaOH at 60°C for 24

hours

Significant degradation

expected.

Oxidative Degradation
3% H₂O₂ at room temperature

for 24 hours

Significant degradation

expected.

Thermal Degradation
Solid drug at 105°C for 24

hours
Minimal degradation expected.

Photostability
Exposure to UV light (254 nm)

and cool white fluorescent light

Potential for some

degradation.

Experimental Protocols
Detailed methodologies are essential for reproducible stability studies. The following are

representative protocols for conducting forced degradation and stability-indicating analysis of

Celecoxib-d3, adapted from established methods for Celecoxib.
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An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412705/docs#the-physical-and-chemical-stability-
of-celecoxib-d3-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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